Cas no 2755719-10-7 (5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine)

• Product Name: 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine
• CAS No: 2755719-10-7
• MF: C₁₀H₆ClF₃N₂OS
• MW: 294.68
• CID: 5081042
• Update Time: 2025-06-15

5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine

• Inchi： 1S/C10H6ClF3N2OS/c11-6-3-5(8-4-16-9(15)18-8)1-2-7(6)17-10(12,13)14/h1-4H,(H2,15,16)
• InChI Key： ZZSIEOPBFRNOMI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(F)(F)F)C1SC(=NC=1)N

Additional information on 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine

Introduction to 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine (CAS No. 2755719-10-7)

5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2755719-10-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a thiazole core, which is a well-known pharmacophore in many bioactive molecules, alongside substituents that enhance its chemical reactivity and biological activity.

The presence of a 3-chloro-4-(trifluoromethoxy)phenyl group in the molecule imparts specific electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents. The chloro and trifluoromethoxy substituents are particularly noteworthy, as they can influence the compound's interactions with biological targets, thereby modulating its pharmacological effects. This compound's design reflects the growing trend in medicinal chemistry towards the rational development of molecules with optimized pharmacokinetic profiles and target specificity.

In recent years, there has been increasing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The specific arrangement of atoms in 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine allows for interactions with multiple biological pathways, making it a versatile candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the thiazole ring with the chloro and trifluoromethoxy phenyl group creates a framework that can be modified to enhance potency and selectivity. Researchers have been exploring various synthetic strategies to derivatize this compound, aiming to improve its pharmacological properties while maintaining its core structural features.

The synthesis of 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiazole ring typically involves cyclization reactions, while the attachment of the phenyl substituents necessitates careful functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The biological evaluation of 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various enzymes and receptors, suggesting potential therapeutic benefits. For instance, preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its interaction with other biological targets could make it useful in treating inflammatory diseases or infectious disorders.

The pharmacokinetic profile of 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine is another critical aspect that has been investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary studies suggest that this compound has favorable pharmacokinetic properties, including good solubility and bioavailability, which are important factors for drug development.

Recent advancements in computational chemistry have also played a significant role in the study of 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These insights can guide the design of next-generation derivatives with improved properties. Additionally, computational methods have been used to optimize synthetic routes, reducing costs and improving yields.

The role of thiazole derivatives in drug development continues to expand as new research emerges. The unique structural features of compounds like 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine make them attractive candidates for further exploration. As our understanding of biological pathways grows, so does the potential for discovering novel therapeutic agents based on these scaffolds. The continued investigation of such compounds holds promise for addressing unmet medical needs across various disease areas.

In conclusion, 5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine (CAS No. 2755719-10-7) represents an exciting opportunity in pharmaceutical chemistry. Its unique structure and promising biological activities position it as a valuable tool for drug discovery and development. With ongoing research aimed at optimizing its pharmacological properties and exploring new synthetic routes, this compound is poised to make significant contributions to medicine in the coming years.